Cas no 21834-65-1 (4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol)

4-Methyl-3,4-dihydro-2H-1-benzopyran-4-ol is a chiral benzopyran derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a hydroxyl group at the 4-position of the dihydropyran ring, enhancing reactivity for further functionalization. The compound’s rigid benzopyran scaffold contributes to its stability, while the methyl substitution at the 4-position influences stereochemical properties, making it valuable for asymmetric synthesis. This intermediate is particularly useful in the development of bioactive molecules, including fragrances, agrochemicals, and medicinal compounds. Its well-defined molecular framework allows for precise modifications, supporting research in heterocyclic chemistry and drug discovery. High purity and consistent quality ensure reliable performance in synthetic applications.

4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol structure

21834-65-1 structure

Product Name:4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol

CAS No:21834-65-1

MF:C₁₀H₁₂O₂

MW:164.201083183289

CID:3911069

PubChem ID:21596471

Update Time:2025-05-27

4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol Chemical and Physical Properties

Names and Identifiers

- 2H-1-Benzopyran-4-ol, 3,4-dihydro-4-methyl-
- 4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol
- 3,4-Dihydro-4-methyl-2H-1-benzopyran-4-ol
- (r,s)-4-methyl-chroman-4-ol
- 21834-65-1
- 4-methylchroman-4-ol
- DTXSID101271946
- Inchi： 1S/C10H12O2/c1-10(11)6-7-12-9-5-3-2-4-8(9)10/h2-5,11H,6-7H2,1H3
- InChI Key： RCMBJZYJTXAPFF-UHFFFAOYSA-N
- SMILES： C1OC2=CC=CC=C2C(C)(O)C1

Computed Properties

Exact Mass: 164.083729621Da
Monoisotopic Mass: 164.083729621Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 29.5Å²

4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	BBV-39785492-1.0g	4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol	21834-65-1	95%	1.0g	$657.0	2023-02-03
Enamine	BBV-39785492-2.5g	4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol	21834-65-1	95%	2.5g	$1360.0	2023-10-28
Enamine	BBV-39785492-5.0g	4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol	21834-65-1	95%	5.0g	$1723.0	2023-02-03
Enamine	BBV-39785492-10.0g	4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol	21834-65-1	95%	10.0g	$2166.0	2023-02-03
Enamine	BBV-39785492-1g	4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol	21834-65-1	95%	1g	$657.0	2023-10-28
Enamine	BBV-39785492-5g	4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol	21834-65-1	95%	5g	$1723.0	2023-10-28
Enamine	BBV-39785492-10g	4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol	21834-65-1	95%	10g	$2166.0	2023-10-28